1-(2-Methoxyethoxy)isoquinoline-3-carboxylic acid
Overview
Description
“1-(2-Methoxyethoxy)isoquinoline-3-carboxylic acid” is a chemical compound that can be used for pharmaceutical testing . It is a high-quality reference standard for accurate results .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(2-Methoxyethoxy)isoquinoline-3-carboxylic acid” include a molecular weight of 247.25 .
Scientific Research Applications
Antimicrobial Applications
1-(2-Methoxyethoxy)isoquinoline-3-carboxylic acid has shown potential in the development of new antimicrobial agents. Its structure allows for the synthesis of derivatives that exhibit strong antibacterial activity against various pathogens, including Escherichia coli . This compound could be a stepping stone for creating novel pharmaceuticals to combat bacterial and fungal infections.
Cancer Research
The isoquinoline moiety is a common feature in compounds with anticancer properties. The derivatives of 1-(2-Methoxyethoxy)isoquinoline-3-carboxylic acid can be designed to target specific cancer cells, providing a pathway for the development of targeted cancer therapies .
Material Science
In material science, this compound’s derivatives can be used to synthesize new materials with unique properties, such as enhanced conductivity or biocompatibility, which could have applications in electronics or medical devices .
Chemical Synthesis
This compound serves as a building block in chemical synthesis, aiding in the creation of complex molecules for various scientific applications. It can be used to synthesize diverse quinoline derivatives with a wide range of biological activities .
Life Science Research
In life sciences, 1-(2-Methoxyethoxy)isoquinoline-3-carboxylic acid can be utilized in the study of cell signaling pathways and the development of diagnostic tools due to its ability to interact with biological molecules .
Analytical Chemistry
Due to its unique chemical properties, this compound can be used in analytical chemistry as a reagent or a standard for calibrating instruments and validating analytical methods .
Pharmacological Studies
The compound’s derivatives are known to possess various pharmacological activities, including anti-inflammatory, analgesic, and cardiovascular effects. These properties make it a valuable compound for pharmacological research and drug development .
Environmental Science
In environmental science, derivatives of 1-(2-Methoxyethoxy)isoquinoline-3-carboxylic acid can be explored for their potential use in bioremediation processes or as indicators of environmental pollution .
Future Directions
Isoquinoline derivatives have been identified as ‘privileged scaffolds’ in drug development, with potential applications in treating a range of conditions from anti-inflammatory, anti-viral, anti-fungal, or anti-cancer compounds to Parkinson’s disease treatment . Therefore, “1-(2-Methoxyethoxy)isoquinoline-3-carboxylic acid”, as an isoquinoline derivative, may also hold promise in these areas.
properties
IUPAC Name |
1-(2-methoxyethoxy)isoquinoline-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO4/c1-17-6-7-18-12-10-5-3-2-4-9(10)8-11(14-12)13(15)16/h2-5,8H,6-7H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HATIOYCJQRFHEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=NC(=CC2=CC=CC=C21)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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